2-[(4-Fluorosulfonyloxyphenyl)methylsulfanyl]-1,4,5,6-tetrahydrocyclopenta[d]imidazole

• IUPAC Name: 2-[(4-fluorosulfonyloxyphenyl)methylsulfanyl]-1,4,5,6-tetrahydrocyclopenta[d]imidazole
• InChI: InChI=1S/C13H13FN2O3S2/c14-21(17,18)19-10-6-4-9(5-7-10)8-20-13-15-11-2-1-3-12(11)16-13/h4-7H,1-3,8H2,(H,15,16)
• InChI Key: BZDFKZVQEVJSFW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=C(N2)SCC3=CC=C(C=C3)OS(=O)(=O)F
• Molecular Formula: C13H13FN2O3S2
• Molecular Weight: 328.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole synthesis involves various methods. One of the common methods is the reaction of glyoxal and formaldehyde in ammonia. Another method involves the cyclization of amido-nitriles.

Molecular Structure Analysis

The molecular structure of imidazole is approximately planar. The maximum deviation from the least-squares imidazole plane, calculated for all non-H atoms is 0.006 (2) Å.

Chemical Reactions Analysis

Imidazole and its derivatives show a broad range of chemical and biological properties. They are used in the development of new drugs.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid. It shows excellent solubility in water and other polar solvents. The dipole moment, melting point, and boiling point of the imidazole ring is 4.8 D in dioxane, 88.9 °C, and 267.8 °C respectively.

Mechanism of Action

The mechanism of action of imidazole-based drugs varies depending on the specific drug and its target. For example, some imidazole-based antifungal drugs work by inhibiting the synthesis of ergosterol, a component of fungal cell membranes.

Safety and Hazards

The safety and hazards of imidazole compounds depend on the specific compound. For example, imidazole itself is generally considered safe for laboratory use.

Future Directions

Imidazole and benzimidazole rings are being widely explored and utilized by the pharmaceutical industry for drug discovery. Due to their special structural features and electron-rich environment, imidazole- and benzimidazole-containing drugs bind to a variety of therapeutic targets, thereby exhibiting a broad spectrum of bioactivities.